17-(2-hydroxy-6-methylhept-5-en-2-yl)-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol

• IUPAC Name: 17-(2-hydroxy-6-methylhept-5-en-2-yl)-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• InChI: InChI=1S/C30H52O2/c1-20(2)10-9-16-30(8,32)22-13-18-28(6)21(22)11-12-24-27(5)17-15-25(31)26(3,4)23(27)14-19-29(24,28)7/h10,21-25,31-32H,9,11-19H2,1-8H3
• InChI Key: NLHQJXWYMZLQJY-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCC(C)(C1CCC2(C1CCC3C2(CCC4C3(CCC(C4(C)C)O)C)C)C)O)C
• Molecular Formula: C30H52O2
• Molecular Weight: 444.7 g/mol

Description

17-(2-hydroxy-6-methylhept-5-en-2-yl)-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol is a natural product found in Panax ginseng, Trattinnickia burserifolia, and other organisms with data available.

Scientific Research Applications

Structural and Conformational Studies

• The compound has been studied for its unique molecular structure and conformational properties. For example, research on similar compounds has shown diverse orientations of peripheral groups and varied conformations about the C=C bond in the side chain, contributing to understanding molecular interactions and crystal structures (Ketuly, Hadi, Khaledi, & Tiekink, 2010).

Triterpenoid Research

• This compound belongs to the class of triterpenoids, as indicated by studies on structurally related compounds. Triterpenoids, found in various plants, are known for their diverse biological activities and are a subject of interest in natural product chemistry (Hussain, Rehman, & Parvez, 2010).

Medicinal Chemistry

• Research into structurally similar compounds has been pivotal in medicinal chemistry, particularly in understanding the properties and potential therapeutic applications of various naturally occurring substances, such as those isolated from traditional herbal medicines (Zhang, Bao, Wu, Yu, & Li, 2012).

Crystallography and Material Science

• The compound's relevance in crystallography and material science is highlighted through studies that explore its crystal structure, which can inform the development of new materials with specific molecular architectures (Zhou, Huang, Zhang, Wang, & Huang, 2015).

Cancer Research

• Related cyclopenta[a]phenanthrene derivatives have been studied for their carcinogenic potential, which is critical for understanding the mechanism of cancer development at the molecular level (Coombs, Bhatt, & Croft, 1973).